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Compound of Interest

Compound Name: Boc-gly-phe-obzl

CAS No.: 5519-03-9

Cat. No.: B1365546 Get Quote

Executive Summary & Chemical Profile
Boc-Gly-Phe-OBzl (N-tert-Butoxycarbonyl-Glycyl-Phenylalanine Benzyl Ester) is a

hydrophobic, protected dipeptide intermediate.[1] While not classified as acutely toxic (e.g., P-

listed), its disposal requires strict adherence to organic waste protocols due to its

environmental persistence and specific chemical reactivity (acid lability).

Immediate Action Required: Do not dispose of this compound in municipal trash or down

laboratory drains. Segregate from strong acids to prevent container over-pressurization.
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Property Specification

Chemical Name Boc-Gly-Phe-OBzl

CAS Number 5519-03-9

Physical State White to off-white powder

Solubility Soluble in DCM, DMF, EtOAc; Insoluble in water

Molecular Weight 412.48 g/mol

Hazards (GHS)
Irritant (H315, H319, H335).[1][2] May cause

skin/eye irritation and respiratory distress.

Reactivity

Acid Labile (Boc group): Releases isobutylene

gas and CO₂ upon contact with strong acids

(TFA, HCl).[1] Base Labile (OBzl group):

Hydrolyzes to benzyl alcohol under strong basic

conditions.

Hazard Assessment: The "Why" Behind the Protocol
As researchers, we must understand the mechanism of hazard to prevent accidents. The

primary risk with Boc-Gly-Phe-OBzl is not acute toxicity, but uncontrolled reactivity in waste

containers.[1]

The Acid-Boc Interaction: If Boc-Gly-Phe-OBzl is discarded into a waste container

containing Trifluoroacetic Acid (TFA)—common in peptide labs—the acid will cleave the tert-

butyloxycarbonyl (Boc) group.

Reaction:

[1]

Risk:[3][4][5] In a tightly capped waste bottle, this gas evolution can cause rapid

pressurization and explosion.

Environmental Impact: The benzyl ester (OBzl) moiety renders the molecule lipophilic. If

released into water systems, it resists immediate hydrolysis and can accumulate in aquatic
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environments. Benzyl alcohol (a degradation product) is harmful to aquatic life.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Expired Reagent or Excess Solids)
Applicability: Pure powder or scrapings.

Segregation: Isolate the solid material. Do NOT mix with silica gel or oxidizing agents.

Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-

mouth high-density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste tag.

Constituents: "Boc-Gly-Phe-OBzl (Solid)"[1]

Hazard Check: "Irritant"

Secondary Containment: Place the sealed primary container into the lab's designated "Solid

Hazardous Waste" drum (usually a white 5-gallon pail with a lever-lock ring).

Scenario B: Liquid Waste (Mother Liquor / HPLC Effluent)
Applicability: Compound dissolved in solvents (DCM, DMF, Methanol).[6]

Solvent Identification: Determine the primary solvent.

DCM (Dichloromethane): Use the Halogenated Waste Stream.

DMF/Methanol/Ethyl Acetate: Use the Non-Halogenated Waste Stream.

Acidity Check (Critical):

If the solution contains acids (TFA, HCl, Acetic Acid), ensure the waste container is

equipped with a vented cap to release CO₂/Isobutylene generated by Boc deprotection.

Transfer: Pour into the appropriate solvent carboy using a funnel to prevent splashing.
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Log Entry: Record the approximate volume and concentration on the waste container's

accumulation log.

Scenario C: Contaminated Debris
Applicability: Gloves, weigh boats, paper towels.[1]

Gross Contamination Check:

Trace amounts: Dispose of in the "Chemically Contaminated Debris" bin (often a yellow or

gray bin).

Visible caking/bulk solid: Scrape excess solid into the Solid Waste container (Scenario A)

before disposing of the debris.

Sharps: If the compound was in a syringe or on a glass slide, dispose of immediately in a

rigid red sharps container.

Visual Decision Tree (DOT Diagram)
The following logic flow ensures the correct waste stream selection and prevents incompatibility

incidents.
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Start: Boc-Gly-Phe-OBzl Waste

What is the physical state?

Solid / Powder Liquid / Solution

Is it pure chemical?

Solid Chemical Waste
(Double Bagged)

Yes

Contaminated Debris Bin
(Gloves/Weigh Boats)

No (Debris)

Primary Solvent?

Halogenated
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated
(e.g., DMF, MeOH, EtOAc)

No Halogens

Contains Acid (TFA/HCl)?

CRITICAL: Use Vented Cap
(Gas Evolution Risk)

Yes

Standard Waste Carboy

No
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Figure 1: Decision matrix for segregating Boc-Gly-Phe-OBzl waste streams based on physical

state and solvent composition.

Emergency Procedures: Spills
In the event of a benchtop spill (Solid):

PPE: Wear nitrile gloves, lab coat, and safety goggles.

Containment: Do not sweep aggressively (creates dust). Cover with a damp paper towel to

minimize aerosolization.

Cleanup: Wipe up the powder. Clean the surface with Acetone or Ethanol (the compound is

insoluble in water; water will just spread it).

Disposal: Place all cleanup materials into the "Contaminated Debris" bin.

References
Sigma-Aldrich. (2024).[4] Safety Data Sheet: Boc-Gly-Phe-OBzl.

United States Environmental Protection Agency (EPA). (2023). Resource Conservation and

Recovery Act (RCRA) Orientation Manual: Hazardous Waste Identification.

Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance.

PubChem.Compound Summary: Boc-Gly-Phe-OBzl. National Library of Medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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